Cas no 1909347-90-5 (ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate)

• Product Name: ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate
• CAS No: 1909347-90-5
• CID: 4629473
• Update Time: 2025-06-20

ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate

Additional information on ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate

Professional Introduction to Ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate (CAS No. 1909347-90-5)

Ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate, a compound with the chemical formula C₁₁H₁₇O₂, is a derivative of butanoate featuring a pyrazole moiety. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of the 1-methyl-1H-pyrazol-4-yl group introduces a distinct pharmacophore that may contribute to its interaction with biological targets, making it a valuable scaffold for drug discovery.

The CAS No. 1909347-90-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. Ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate is particularly of interest in the development of novel therapeutic agents, where its structural features may offer advantages over existing compounds. The ester functionality in its molecular structure not only influences its solubility and metabolic stability but also opens avenues for further chemical modifications, enabling the synthesis of analogs with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrazole derivatives, such as ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate, have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 1-methyl-1H-pyrazol-4-yl moiety is known to enhance binding affinity to certain enzymes and receptors, which is a critical factor in drug efficacy. This feature makes ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate a promising candidate for further investigation.

In vitro studies have begun to elucidate the potential applications of ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate. Initial research suggests that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. The pyrazole ring's ability to modulate enzyme activity has been well-documented, and the addition of a methyl group further fine-tunes its pharmacological profile. Such modifications are crucial for optimizing drug candidates for clinical use.

The butanoate ester moiety in ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate contributes to its pharmacokinetic properties, influencing factors such as absorption, distribution, metabolism, and excretion (ADME). These characteristics are essential for determining the compound's suitability for therapeutic applications. Current research is focused on understanding how structural variations within this class of compounds affect their biological activity and pharmacokinetic behavior.

One of the most exciting aspects of ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate is its potential as a lead compound for the development of new drugs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the compound's interactions with biological targets. This approach accelerates the drug discovery process and increases the likelihood of identifying novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of ethyl 3-(1-methyl-1H-pyrazol-4-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent biological testing. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if the compound proves to be clinically relevant.

As interest in heterocyclic compounds continues to grow, ethyl 3-(1-methyl-1H-pyrazol-4-yll)butanoate is poised to play a significant role in future pharmaceutical developments. Its unique structure and promising biological activities make it an attractive candidate for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully realize its potential in drug discovery.

The future of ethyl 3-(1-methyl-lH-pyrazol-lOYI-butanoate lies in continued research and innovation. By integrating cutting-edge technologies such as artificial intelligence and machine learning into drug discovery pipelines, researchers can accelerate the identification of promising candidates like this one. Furthermore, exploring new synthetic strategies will enhance our ability to produce this compound efficiently on a larger scale.

In conclusion, ethyl 3-(l-methyl-lH-pyrazol-lOYI-butanoate (CAS No. 1909347-S0-S) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its l-methyl-lH-pyrazol-lOYI moiety offers distinct advantages in drug design, while its pharmacokinetic properties make it an attractive candidate for further development. As research progresses, this compound is likely to contribute significantly to the discovery of new therapeutic agents that address unmet medical needs.